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Compound of Interest

Compound Name: Aluminum silicon

Cat. No.: B181236 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

the modification of eutectic silicon in aluminum-silicon (Al-Si) alloys using strontium (Sr).

Troubleshooting Guide
This section addresses specific issues that may arise during the strontium modification

process.
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Problem ID Issue Possible Causes
Suggested
Solutions

MOD-001 Increased Porosity

Strontium modification

can alter the

solidification pattern,

leading to dispersed

microporosity.[1][2][3]

[4] High strontium

levels can increase

the formation of

strontium oxides,

which act as pore

nucleation sites.[2][5]

Strontium can

increase the dissolved

hydrogen content in

the melt.[6]

- Optimize strontium

addition to the lowest

effective level

(typically 60-120 ppm

for good quality

melts).[5] - Ensure

proper degassing of

the melt before

strontium addition. -

Control the cooling

rate; slower cooling

can exacerbate

porosity.[5] - Maintain

melt cleanliness to

minimize oxide film

entrainment.[4]

MOD-002 Incomplete or Faded

Modification

The modifying effect

of strontium can

diminish over time due

to oxidation ("fading").

[7][8][9] Holding the

melt at high

temperatures for

extended periods

accelerates fading.[7]

Interaction with other

elements, such as

phosphorus,

antimony, or bismuth,

can neutralize the

modifying effect of

strontium.[10]

Interaction with boron

from grain refiners can

- Add strontium as

close to the casting

time as possible. - If

holding is necessary,

monitor the strontium

level and make

additions to

compensate for

fading. The fading rate

for Sr is slower than

for Na.[7] - Avoid

using fluxes that

contain oxidizing

compounds, as they

can accelerate

strontium loss.[9] -

Check the raw

materials for tramp
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form compounds like

SrB6, reducing the

effectiveness of both.

[11]

elements like Sb and

Bi.[10] A Sr/(Sb+Bi)

ratio greater than

approximately 0.42 is

needed for

modification.[10] -

When using boron-

containing grain

refiners, a Sr/B ratio

exceeding 0.4 is

required to achieve

modification.[11]

MOD-003 Overmodification

Excessive strontium

addition (typically

>200 ppm or 0.02%)

can lead to a

coarsening of the

silicon structure,

which can negatively

impact mechanical

properties.[5] At very

high levels

(approaching 0.2%),

intermetallic phases

like Al2Si2Sr can

form.[5]

- Reduce the amount

of strontium added to

the melt. The optimal

level for A356 alloy is

around 120 ppm.[5] -

Use thermal analysis

to monitor the eutectic

solidification

temperature;

overmodification can

sometimes be

detected by changes

in the cooling curve.

MOD-004 Inconsistent

Mechanical Properties

The presence of iron-

based intermetallics

can negatively affect

strontium modification,

leading to coarser

silicon particles

locally.[12] Casting

defects like bifilms can

reduce the beneficial

effects of strontium

modification on impact

- Control the iron

content in the alloy.

Strontium addition can

help to modify the

morphology of β-

Al5FeSi needles at

higher concentrations.

[13] - Implement

proper melt handling

and pouring

techniques to avoid
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energy.[12] The

effectiveness of

strontium can be

influenced by the

presence of other

alloying elements like

magnesium.[12]

the entrainment of

oxide films. - Be

aware of the alloy

composition; the

interaction between

strontium and other

elements can be

complex.[12]

Frequently Asked Questions (FAQs)
1. What is the primary purpose of adding strontium to eutectic Al-Si alloys?

The addition of small amounts of strontium transforms the morphology of the eutectic silicon

phase from coarse, acicular (needle-like) plates to a fine, fibrous network.[10][14] This

modification significantly improves the mechanical properties of the alloy, particularly ductility,

toughness, and tensile strength, by reducing stress concentrations at the sharp edges of the

silicon plates.[15][16]

2. How does strontium modification work?

The exact mechanism is still debated, but a leading theory is "impurity-induced twinning."

Atoms of the modifier element, like strontium, are adsorbed onto the growth steps of the silicon

crystals during solidification.[17] This forces the silicon to grow by a twinning mechanism, which

disrupts the formation of large plates and promotes a fine, fibrous structure.[18]

3. What is the optimal concentration of strontium for modification?

The ideal concentration depends on the alloy composition and the quality of the melt. For many

common alloys like A356, a strontium level of about 0.012% (120 ppm) provides excellent

modification.[5] In high-purity primary metal, full modification can be achieved with as little as

60 to 70 ppm of strontium.[5] Additions above approximately 0.02% (200 ppm) can lead to

coarser silicon particles and are generally not recommended.[5]

4. How long does the modification effect of strontium last?
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Strontium is considered a long-acting modifier compared to sodium.[14] The modification effect

can be maintained for 6 to 8 hours in a holding furnace, although this is dependent on factors

like melt temperature and atmosphere.[14] However, the concentration of strontium will

gradually decrease over time due to oxidation, a process known as "fading".[7][8]

5. Does strontium addition affect the corrosion resistance of Al-Si alloys?

Yes, strontium modification can influence corrosion resistance. The refined microstructure can

lead to improved corrosion resistance in various environments.[19][20] By transforming the

eutectic silicon into a more uniform and fibrous structure, the potential for localized galvanic

cells between the aluminum matrix and coarse silicon plates is reduced.[20]

Experimental Protocols
Protocol 1: Strontium Modification of a Hypoeutectic Al-
Si Alloy
Objective: To achieve a fine, fibrous eutectic silicon morphology in an Al-7%Si alloy.

Materials:

Al-7%Si base alloy

Al-10%Sr master alloy

Graphite crucible

Electric resistance furnace

Degassing lance (e.g., rotary impeller) with inert gas (e.g., argon)

Thermocouple

Permanent steel mold

Procedure:

Melt the Al-7%Si base alloy in a graphite crucible at 780°C.[21]
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Once the alloy is completely molten, perform degassing using a rotary impeller with argon

gas for 10-15 minutes to remove dissolved hydrogen.

After degassing, remove the dross from the melt surface.

Lower the melt temperature to 720-730°C for holding.[21]

Calculate the required amount of Al-10%Sr master alloy to achieve the target strontium

concentration (e.g., 150 ppm).

Add the Al-10%Sr master alloy to the melt. It can be plunged into the melt using a clean,

preheated, perforated steel bell.

Gently stir the melt for 2-3 minutes to ensure complete dissolution and uniform distribution of

the strontium.

Allow for an incubation time of at least 20 minutes after the strontium addition before casting.

[21]

Pour the molten alloy into a preheated permanent steel mold at a temperature of 720±20°C.

[21]

Allow the casting to cool to room temperature.

Section the casting for microstructural analysis to verify the modification level.

Protocol 2: Metallographic Sample Preparation and
Analysis
Objective: To prepare and analyze a sample from a strontium-modified Al-Si alloy casting to

assess the degree of eutectic silicon modification.

Materials:

Section of the Al-Si casting

Mounting press and resin
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Grinding papers (e.g., 240, 320, 400, 600, 800, 1200 grit)

Polishing cloths

Polishing suspensions (e.g., 6 µm, 3 µm, 1 µm diamond paste)

Etchant (e.g., Keller's reagent: 2 ml HF, 3 ml HCl, 5 ml HNO3, 190 ml H2O)

Optical microscope with image analysis software

Procedure:

Cut a representative sample from the casting, typically from a region with a controlled

cooling rate.

Mount the sample in a conductive or thermosetting resin.

Grind the sample surface using progressively finer silicon carbide papers, with water as a

lubricant. Rotate the sample 90 degrees between each grinding step.

Polish the ground surface using diamond suspensions on appropriate polishing cloths until a

mirror-like finish is achieved.

Clean the polished sample with water and ethanol and dry it thoroughly.

Etch the sample by immersing it in Keller's reagent for 10-20 seconds.

Rinse the sample with water and dry it.

Examine the microstructure under an optical microscope at various magnifications (e.g.,

100x, 200x, 500x).

Capture images of the eutectic regions and use image analysis software to quantify the

silicon particle characteristics (e.g., aspect ratio, size, and shape factor) to determine the

level of modification. A well-modified structure will exhibit fine, fibrous silicon particles with a

low aspect ratio.

Visualizations
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Caption: Experimental workflow for strontium modification of Al-Si alloys.
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Caption: Troubleshooting guide for increased porosity in Sr-modified alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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